Cas no 128400-06-6 (1-Chloro-3-ethyl-2-methylpentane)

• Product Name: 1-Chloro-3-ethyl-2-methylpentane
• CAS No: 128400-06-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 5281651
• Update Time: 2025-05-24

1-Chloro-3-ethyl-2-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-3-ETHYL-2-METHYLPENTANE
• Pentane, 2-(chloromethyl)-3-ethyl-
• 1-Chloro-3-ethyl-2-methylpentane

• Inchi： 1S/C8H17Cl/c1-4-8(5-2)7(3)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： VGZYGJPDGWJQRB-UHFFFAOYSA-N
• SMILES： ClCC(C)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.6
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-3-ethyl-2-methylpentane

Chemical Profile of 1-Chloro-3-ethyl-2-methylpentane (CAS No: 128400-06-6)

1-Chloro-3-ethyl-2-methylpentane, identified by its Chemical Abstracts Service (CAS) number 128400-06-6, is an organic compound that has garnered attention in the field of synthetic chemistry due to its versatile structural framework. This aliphatic chlorinated hydrocarbon features a pentane backbone with specific substituents that make it a valuable intermediate in various chemical syntheses. The compound's molecular structure, characterized by a chlorine atom at the first carbon position and ethyl and methyl groups at the third and second carbon positions respectively, contributes to its reactivity and utility in pharmaceutical and agrochemical applications.

The synthesis of 1-Chloro-3-ethyl-2-methylpentane typically involves the chlorination of appropriate precursors, such as 3-ethyl-2-methylpentane, using chlorinating agents like thionyl chloride or phosphorus pentachloride. These methods are well-documented in organic chemistry literature and have been optimized for high yield and purity. The compound's stability under standard conditions makes it a practical choice for industrial processes where thermal and chemical stability are critical.

In recent years, 1-Chloro-3-ethyl-2-methylpentane has found application in the development of novel pharmaceutical intermediates. Its structural motif is conducive to further functionalization, allowing chemists to introduce additional groups that can be transformed into bioactive molecules. For instance, the chlorine atom can be displaced through nucleophilic substitution reactions, enabling the synthesis of ethers, amines, or alcohols depending on the reaction conditions and reagents used.

One of the most compelling aspects of 1-Chloro-3-ethyl-2-methylpentane is its role in constructing more complex molecules. Researchers have leveraged this compound to develop new analogs of existing drugs by modifying its side chains or introducing additional heterocyclic structures. Such modifications are essential for improving drug efficacy, reducing side effects, and overcoming resistance mechanisms. The compound's versatility has made it a staple in medicinal chemistry libraries, where it serves as a building block for innovative therapeutic agents.

The agrochemical industry has also recognized the potential of 1-Chloro-3-ethyl-2-methylpentane as a precursor for herbicides and pesticides. Its structural features allow for the development of compounds that can interact with biological targets in plants or pests, offering new solutions to agricultural challenges. By fine-tuning the substitution patterns on the pentane backbone, chemists can create derivatives with tailored biological activities that address specific crop protection needs.

Recent advancements in green chemistry have prompted investigations into more sustainable methods for synthesizing 1-Chloro-3-ethyl-2-methylpentane. Researchers are exploring catalytic processes that minimize waste and energy consumption while maintaining high yields. For example, transition metal-catalyzed reactions have shown promise in facilitating selective chlorination without generating harmful byproducts. These innovations align with global efforts to promote environmentally friendly chemical manufacturing practices.

The analytical characterization of 1-Chloro-3-ethyl-2-methylpentane is another area where cutting-edge techniques have been applied. Modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, gas chromatography-mass spectrometry (GC/MS), and infrared (IR) spectroscopy provide detailed insights into the compound's structure and purity. These tools are indispensable for quality control and for understanding reaction mechanisms during synthesis.

In conclusion, 1-Chloro-3-ethyl-2-methylpentane (CAS No: 128400-06-6) is a multifaceted organic compound with significant applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalizations, making it a valuable intermediate for developing new bioactive molecules. As research continues to evolve, the compound is expected to play an even greater role in advancing chemical innovation across multiple industries.